![molecular formula C7H3BrF3NO B581405 2-Bromo-6-(trifluoromethyl)nicotinaldehyde CAS No. 1192263-89-0](/img/structure/B581405.png)
2-Bromo-6-(trifluoromethyl)nicotinaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Bromo-6-(trifluoromethyl)nicotinaldehyde is a chemical compound with the CAS Number 1192263-89-0 . It has a molecular weight of 254.01 . The IUPAC name for this compound is 2-bromo-6-(trifluoromethyl)nicotinaldehyde . It is also known by the synonyms 2-Bromo-6-(trifluoromethyl)pyridine-3-carboxaldehyde and 2-Bromo-3-formyl-6-(trifluoromethyl)pyridine .
Molecular Structure Analysis
The InChI code for 2-Bromo-6-(trifluoromethyl)nicotinaldehyde is 1S/C7H3BrF3NO/c8-6-4(3-13)1-2-5(12-6)7(9,10)11/h1-3H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
2-Bromo-6-(trifluoromethyl)nicotinaldehyde is a liquid at ambient temperature . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Stereoselective Formation of Dihydropyrans
The compound has been utilized in the stereoselective formation of highly substituted CF3-dihydropyrans, serving as versatile building blocks for further chemical synthesis. These dihydropyrans have shown potential in coupling reactions, allowing for the creation of a broad scope of highly substituted compounds (Donslund et al., 2015).
Spectroscopic and Optical Studies
Spectroscopic characterization of related bromo and trifluoromethyl pyridine derivatives has been conducted, including Fourier Transform-Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopies. These studies contribute to our understanding of the chemical's structure and properties (Vural & Kara, 2017).
Synthesis of Fluorinated Azaheterocycles
Research has also focused on the synthesis of 2-aryl-6-polyfluoroalkyl-4-pyrones, including derivatives of 2-Bromo-6-(trifluoromethyl)nicotinaldehyde, for the construction of biologically important CF3-bearing azaheterocycles. This synthesis route offers a convenient method for producing these compounds, highlighting the versatility of the bromo and trifluoromethyl functional groups in medicinal chemistry (Usachev et al., 2021).
Antiviral Activity
The compound has been explored as a precursor in the synthesis of heterocyclic compounds with potential antiviral activity. This illustrates the role of 2-Bromo-6-(trifluoromethyl)nicotinaldehyde in the development of new therapeutic agents (Attaby et al., 2007).
Antimicrobial Activities
Nicotinohydrazones derived from 2-Bromo-6-(trifluoromethyl)nicotinaldehyde have been synthesized and shown to possess interesting antibacterial properties, suggesting potential applications in addressing bacterial infections (Zhu, 2020).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, inhaled, or in contact with skin . It can also cause eye irritation and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-bromo-6-(trifluoromethyl)pyridine-3-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF3NO/c8-6-4(3-13)1-2-5(12-6)7(9,10)11/h1-3H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASPYNUKRQBNFIT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C=O)Br)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF3NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30670553 |
Source
|
Record name | 2-Bromo-6-(trifluoromethyl)pyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30670553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.00 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-(trifluoromethyl)nicotinaldehyde | |
CAS RN |
1192263-89-0 |
Source
|
Record name | 2-Bromo-6-(trifluoromethyl)pyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30670553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.